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Compound of Interest

Compound Name: Bezafibrate-d4

Cat. No.: B562651 Get Quote

This technical guide provides an in-depth overview of the commercial suppliers, availability, and

key experimental applications of Bezafibrate-d4. The information is tailored for researchers,

scientists, and professionals involved in drug development and bioanalytical studies.

Commercial Suppliers and Product Specifications
Bezafibrate-d4, a deuterated analog of Bezafibrate, is primarily utilized as an internal standard

in quantitative bioanalytical assays. Its commercial availability is crucial for researchers

requiring a stable, isotopically labeled compound for mass spectrometry-based methods. Below

is a summary of a known supplier and typical product specifications.

Supplier
Catalog
Number

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Axios Research AR-B01565 1189452-53-6 C₁₉H₁₆D₄ClNO₄ 365.85

Table 1: Commercial Supplier and Product Details for Bezafibrate-d4. Data sourced from Axios

Research[1].
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Experimental Protocol: Quantification of Bezafibrate
in Human Plasma using LC-MS/MS
Bezafibrate-d4 is essential as an internal standard (IS) for the accurate quantification of

Bezafibrate in biological matrices. The following protocol is a detailed methodology for its use in

an LC-MS/MS assay for human plasma analysis.[2]

Materials and Reagents
Bezafibrate (purity ≥99.8%)

Bezafibrate-d4 (Internal Standard, IS)

Acetonitrile (HPLC grade)

Formic acid (AR grade)

Water (Milli-Q or equivalent)

Human plasma (blank)

Sample Preparation
Pipette 100 µL of human plasma into a 10 mL centrifuge tube.

Add 50 µL of the Bezafibrate-d4 internal standard working solution (20 µg/mL).

Vortex the mixture for 5 seconds.

Perform protein precipitation by adding 1 mL of acetonitrile.

Vortex the sample vigorously for 30 seconds.

Centrifuge the sample at 4600 rpm for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean vial.

Inject a 5 µL aliquot of the supernatant into the LC-MS/MS system for analysis.[2]
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Conditions

LC System: Acquity UPLC or equivalent

Column: Sunfire C18, 3.5 µm, 2.1 x 50 mm

Mobile Phase: A mixture of formic acid, water, and acetonitrile.

Flow Rate: 0.30 mL/min

Mode: Isocratic elution

Run Time: 2.5 minutes

Autosampler Temperature: 10 °C

Injection Volume: 5 µL

Mass Spectrometer: Acquity Tandem Quadrupole Detector or equivalent

Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

Detection Mode: Single Ion Recording (SIR)

SIR Transitions:

Bezafibrate: m/z 360.01

Bezafibrate-d4 (IS): m/z 364.01

Dwell Time: 0.5 s

Capillary Voltage: 3 kV

Desolvation Gas Flow: 500 L/hr

Cone Gas Flow: 50 L/hr[2]
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The following diagram illustrates the experimental workflow for sample preparation and

analysis.

1. Plasma Sample (100 µL) 2. Add IS (Bezafibrate-d4) 3. Vortex 4. Add Acetonitrile (Protein Precipitation) 5. Vortex 6. Centrifuge (4600 rpm) 7. Collect Supernatant 8. Inject into LC-MS/MS

Click to download full resolution via product page

LC-MS/MS Sample Preparation Workflow

Signaling Pathway: Bezafibrate as a PPARα Agonist
Bezafibrate exerts its lipid-lowering effects primarily through the activation of the Peroxisome

Proliferator-Activated Receptor Alpha (PPARα).[3][4] PPARα is a ligand-activated transcription

factor that plays a critical role in the regulation of lipid metabolism.

Upon binding to Bezafibrate, PPARα forms a heterodimer with the Retinoid X Receptor (RXR).

This complex then binds to specific DNA sequences known as Peroxisome Proliferator

Response Elements (PPREs) located in the promoter regions of target genes. This binding

event modulates the transcription of genes involved in fatty acid uptake, β-oxidation, and

lipoprotein metabolism, leading to a reduction in triglycerides and an increase in HDL

cholesterol.

The diagram below outlines this signaling cascade.
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Bezafibrate-PPARα Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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